Cas no 168009-90-3 (Achyranthoside C)

• Product Name: Achyranthoside C
• CAS No: 168009-90-3
• MF: C₄₇H₇₂O₂₀
• MW: 957.06
• CID: 200106
• PubChem ID: 10440913
• Update Time: 2024-11-05

Achyranthoside C Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b)-28-(b-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl3-O-[2-carboxy-1-(carboxymethoxy)-2-hydroxyethyl]-
• AchyranthosideC
• Achyranthoside C
• 6-{[4,4,6A,6B,11,11,14B-HEPTAMETHYL-8A-({[3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}CARBONYL)-1,2,3,4A,5,6,7,8,9,10,12,12A,14,14A-TETRADECAHYDROPICEN-3-YL]OXY}-4-[2-CARBOXY-1-(CARBOXYMETHOXY)-2-HYDROXYETHOXY]-3,5-DIHYDROXYOXANE-2-CARBOXYLIC ACID
• 168009-90-3
• AKOS040761310
• Betavulgaroside III

• Inchi： InChI=1S/C47H72O20/c1-42(2)14-16-47(41(61)67-39-30(53)29(52)28(51)23(19-48)63-39)17-15-45(6)21(22(47)18-42)8-9-25-44(5)12-11-26(43(3,4)24(44)10-13-46(25,45)7)64-40-32(55)34(31(54)35(66-40)37(59)60)65-38(33(56)36(57)58)62-20-27(49)50/h8,22-26,28-35,38-40,48,51-56H,9-20H2,1-7H3,(H,49,50)(H,57,58)(H,59,60)
• InChI Key： GNCYMXULNXKROG-UHFFFAOYSA-N
• SMILES： C(C12CCC(C)(C)CC1C1=CCC3C4(CCC(OC5OC(C(=O)O)C(O)C(OC(C(O)C(=O)O)OCC(=O)O)C5O)C(C)(C)C4CCC3(C)C1(C)CC2)C)(=O)OC1C(C(O)C(O)C(CO)O1)O

Computed Properties

• Exact Mass: 956.46169468g/mol
• Monoisotopic Mass: 956.46169468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 67
• Rotatable Bond Count: 14
• Complexity: 1920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.598
• Topological Polar Surface Area: 326Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids